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Cat. No.: B607225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

determining the susceptibility of Acinetobacter baumannii-calcoaceticus complex (ABC) to

sulbactam-durlobactam using the disk diffusion method.

Introduction
Sulbactam-durlobactam is a novel β-lactam/β-lactamase inhibitor combination antibiotic

developed to treat serious infections caused by multidrug-resistant Gram-negative bacteria,

particularly carbapenem-resistant Acinetobacter baumannii (CRAB).[1][2][3][4] Durlobactam is

a diazabicyclooctane β-lactamase inhibitor that potently inhibits Ambler class A, C, and D

serine β-lactamases, restoring the in vitro activity of sulbactam against susceptible ABC

isolates.[1][2][3][4][5]

The disk diffusion assay, a well-established and widely used method for antimicrobial

susceptibility testing, provides a reliable and cost-effective means of determining the in vitro

susceptibility of bacterial isolates to sulbactam-durlobactam in a clinical or research setting.[6]

This document outlines the standardized procedures, interpretive criteria, and quality control

parameters for performing the sulbactam-durlobactam disk diffusion test.

Principle of the Disk Diffusion Assay
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The disk diffusion method involves placing a paper disk impregnated with a standardized

amount of an antimicrobial agent onto an agar plate that has been uniformly inoculated with a

pure culture of the test organism. The antimicrobial agent diffuses from the disk into the agar,

creating a concentration gradient. Following incubation, the diameter of the zone of growth

inhibition around the disk is measured. This zone diameter is inversely proportional to the

minimum inhibitory concentration (MIC) of the antimicrobial agent for the test organism. The

measured zone diameter is then compared to established interpretive criteria to categorize the

isolate as susceptible, intermediate, or resistant.

Mechanism of Action of Sulbactam-Durlobactam
The antibacterial activity of sulbactam-durlobactam relies on the synergistic action of its two

components. Sulbactam, a β-lactam antibiotic, inhibits bacterial cell wall synthesis by binding to

penicillin-binding proteins (PBPs), primarily PBP1 and PBP3 in Acinetobacter spp.[7] However,

many strains of A. baumannii produce β-lactamase enzymes that can inactivate sulbactam.

Durlobactam protects sulbactam from degradation by a broad spectrum of serine β-

lactamases, allowing sulbactam to effectively reach its PBP targets and exert its bactericidal

activity.[7][8]
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Disk Diffusion Workflow
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Result Interpretation Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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